N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide
• InChI: InChI=1S/C13H13ClN2O2/c1-16-7-3-4-11(16)13(17)15-10-8-9(14)5-6-12(10)18-2/h3-8H,1-2H3,(H,15,17)
• InChI Key: JFNMNZRXGWAIRM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide, also known as CP 47,497, is a synthetic cannabinoid that has been widely used in scientific research for its pharmacological properties. This compound was first synthesized in the 1980s by Pfizer, and since then, it has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide 47,497 involves the activation of CB1 receptors, which leads to the modulation of intracellular signaling pathways. This compound binds to the orthosteric site of the CB1 receptor and induces a conformational change that allows the receptor to couple with G proteins. This, in turn, leads to the activation of downstream signaling pathways, including the inhibition of adenylate cyclase and the activation of mitogen-activated protein kinases.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide 47,497 has been shown to produce a wide range of biochemical and physiological effects. These include the modulation of neurotransmitter release, the regulation of ion channels, and the modulation of intracellular signaling pathways. Additionally, this compound has been shown to produce analgesic, anxiolytic, and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide 47,497 in scientific research is its high potency and selectivity for the CB1 receptor. This compound has been shown to produce robust and reproducible effects in a variety of experimental models. However, one limitation of using N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide 47,497 is its potential for off-target effects, as it has been shown to interact with other receptors and ion channels at high concentrations.

Future Directions

There are several future directions for the use of N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide 47,497 in scientific research. One potential application is in the development of novel therapeutics for the treatment of pain, anxiety, and other neurological disorders. Additionally, this compound could be used to investigate the role of CB1 receptors in the regulation of immune function and inflammation. Future studies could also focus on the development of more selective CB1 receptor agonists that have fewer off-target effects.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide 47,497 involves the reaction of 2-chloro-5-methoxybenzoic acid with methylamine, followed by the addition of pyrrole-2-carboxylic acid and the subsequent conversion of the resulting amide into the corresponding carboxamide. This process yields a white solid that is highly soluble in organic solvents.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-1-methylpyrrole-2-carboxamide 47,497 has been primarily used in scientific research to investigate the pharmacological properties of cannabinoids. This compound acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is widely distributed throughout the central nervous system. CB1 receptors are known to play a crucial role in the regulation of various physiological processes, including pain perception, appetite, and mood.